Cas no 67-45-8 (Furazolidone)

Furazolidone is a synthetic nitrofuran derivative with broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as certain protozoa. It functions by inhibiting bacterial enzymes involved in carbohydrate metabolism, disrupting cellular processes. Furazolidone is particularly effective in treating gastrointestinal infections caused by pathogens such as Salmonella, Shigella, and Escherichia coli. Its low solubility enhances localized action in the intestinal tract, minimizing systemic absorption. The compound is also used in veterinary medicine for similar indications. Due to its mechanism of action, resistance development is relatively slow compared to other antimicrobials. Proper dosage and adherence to regulatory guidelines are essential to ensure efficacy and safety.
Furazolidone structure
Furazolidone structure
Product Name:Furazolidone
CAS No:67-45-8
MF:C8H7N3O5
MW:225.158281564713
MDL:MFCD00010550
CID:33860
PubChem ID:5323714
Update Time:2025-11-01

Furazolidone Chemical and Physical Properties

Names and Identifiers

    • Furazolidone
    • 3-(5-nitrofurfurylideneamino)-2-oxazolidone
    • Furazolidon
    • Furazolidonum
    • Furoxone
    • Nifurazolidone
    • Bifuron
    • Furall
    • Furaxon
    • Furazol
    • Furazon
    • Furidon
    • Furox
    • Neftin
    • nf-180
    • 3-[(5-Nitrofurfurylidene)amino]-2-oxazolidinone
    • 3-(5-Nitrofurfurylideneamino)-2-oxazolidinone
    • 呋喃唑酮
    • Nitrofurazolidone
    • Nitrofuroxon
    • Furazolidine
    • Diafuron
    • Furaxone
    • Nitrofurazolidonum
    • Furozolidine
    • Trichofuron
    • Topazone
    • Roptazol
    • Nifulidone
    • Tricofuron
    • Trifurox
    • Tricoron
    • Tikofuran
    • Furoxane
    • Coryzium
    • Ortazol
    • Nicolen
    • Furoxon
    • Giarlam
    • Puradin
    • Optazol
    • Furoxal
    • Medaron
    • Giardil
    • Sclaventerol
    • Enterotoxon
    • Corizium
    • Viofuragyn
    • Nifuran
    • Furovag
    • Furoxone Swine Mix
    • Usaf ea-1
    • Furazolidona
    • Ni
    • 3-(((5-Nitro-2-furanyl)methylene)amino)-2-oxazolidinone
    • furazolidinone
    • WLN: T5OJ BNW E1UN- AT5NVOTJ
    • Opera_ID_256
    • FURAZOLIDONE [MART.]
    • CCRIS 1540
    • Furazolidone [USP:INN:BAN]
    • 3-[(5-Nitrofurylidene)amino]-2-oxazolidone
    • CCG-40233
    • AC-11695
    • 2-Oxazolidinone, 3-[(5-nitrofurfurylidine)amino]-
    • component of Topazone
    • component of Tricofuron
    • NCGC00095304-01
    • CHEMBL1103
    • 2-Oxazolidinone, 3-[(5-nitrofurfurylidene)amino]-
    • NSC 6469
    • Furox Aerosol Powder (Veterinary)
    • SMR000058228
    • STK388219
    • 3-((5-Nitrofurfurylidine)amino)-2-Oxazolidinone
    • NSC757038
    • 5J9CPU3RE0
    • 3-{[(5-nitrofuran-2-yl)methylidene]amino}-1,3-oxazolidin-2-one
    • 2-oxazolidinona, 3-[[(5-nitro-2-furanil) metileno] amino]-
    • NCGC00095304-06
    • Furoxone Liquid
    • 3-[(5-Nitrofurfurylidine)amino]-2-Oxazolidinone
    • Fiurox aerosol powder
    • 3-[[(5-Nitro-2-furanyl)methylene]amino]-2-oxazolidinone, 9CI
    • 3-([(5-Nitro-2-furyl)methylidene]amino)-1,3-oxazolidin-2-one #
    • FURAZOLIDONE [GREEN BOOK]
    • NCGC00095304-04
    • 3-[(E)-[(5-nitrofuran-2-yl)methylidene]amino]-1,3-oxazolidin-2-one
    • Z57152562
    • Pharmakon1600-01500309
    • 3-[[(5-Nitro-2-furanyl)methylene]amino]-2-oxazolidinone
    • FURAZOLIDONE [USP MONOGRAPH]
    • FURAZOLIDONE [USP IMPURITY]
    • Furazolidone, Vetec(TM) reagent grade
    • BPBio1_000743
    • 3-[[(5-Nitro-2-furanyl)methylene]-amino]-2-oxazolidinone
    • HY-B1336
    • DTXSID4041997
    • 67-45-8
    • NF 180
    • F-8900
    • Spectrum5_000742
    • Furazolidone [BAN:INN]
    • NCGC00095304-03
    • SR-05000001632-3
    • Furazolum
    • Furazolidone, United States Pharmacopeia (USP) Reference Standard
    • Prestwick3_000808
    • FURAZOLIDONE [IARC]
    • Furazolidonum [INN-Latin]
    • 3-(((5-Nitrofuran-2-yl)methylene)amino)oxazolidin-2-one
    • CAS-67-45-8
    • DTXCID60809632
    • N-(5-Nitro-2-furfurylidene)-3-aminooxazolidine-2-one
    • LS-100676
    • 3-((5-Nitrofurylidene)amino)-2-oxazolidone
    • N-(5-Nitro-2-furfurylidene)-3-amino-2-oxazolidone
    • 3-((5-Nitrofurfurylidene)amino)-2-oxazolidinone
    • Furoxone (TN)
    • A16011
    • HMS1920O22
    • NCGC00095304-02
    • DB00614
    • PLHJDBGFXBMTGZ-WEVVVXLNSA-N
    • 2-Oxazolidinone, 3-[[(5-nitro-2-furanyl)methylene]amino]-
    • 3-[(E)-(5-nitro-2-furanyl)methylideneamino]-2-oxazolidinone
    • AI3-50103
    • BSPBio_000675
    • EINECS 200-653-3
    • EN300-21037330
    • IDI1_000085
    • 2-Oxazolidinone, 3-((5-nitrofurfurylidine)amino)-
    • FURAZOLIDONE [WHO-DD]
    • D03CUF
    • C07999
    • NF 180 custom mix ten
    • BSPBio_002052
    • Furazolidone [INN:BAN]
    • SR-05000001632-1
    • 2-Furanmethanimine, 5-nitro-N-(2-oxo-3-oxazolidinyl)-
    • Nifurazolidonum
    • 5-Nitro-N-(2-oxo-3-oxazolidinyl)-2-furanmethanimine
    • FURAZOLIDONE [HSDB]
    • BRD-K10647544-001-02-0
    • FURAZOLIDONE [INN]
    • SCHEMBL64996
    • Dependal-M (TN)
    • 3-[(5-Nitrofurfurylidene)amino]-2-oxazolidone
    • NSC-6469
    • 3-[(E)-(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one
    • MLS001304180
    • FZL
    • 2-Oxazolidinone, 3-((5-nitrofurfurylidene)amino)-
    • SBI-0051388.P003
    • SPECTRUM1500309
    • CCG-266758
    • AB00052000_03
    • UNII-5J9CPU3RE0
    • furazolidon-
    • NSC6469
    • CHEBI:5195
    • Prestwick2_000808
    • NSC-757038
    • HMS500E07
    • 3-(5'-Nitrofurfuralamino)-2-oxazolidone
    • 3-[(E)-(5-nitro-2-furyl)methyleneamino]oxazolidin-2-one
    • FURAZOLIDONE [ORANGE BOOK]
    • D00830
    • Furazolidone, VETRANAL(TM), analytical standard
    • HSDB 7036
    • NCGC00095304-05
    • NCGC00188974-01
    • AKOS001678302
    • MLS000069727
    • Furazolidone, Antibiotic for Culture Media Use Only
    • BRD-K11756522-001-03-2
    • 3-{[(5-Nitro-2-furanyl)methylene]amino}-2-oxazolidinone
    • 3-((5-Nitrofurfurylidene)amino)-2-oxazolidone
    • AC-32486
    • HMS2091H03
    • BIDD:GT0182
    • BRD-K11756522-001-04-0
    • SR-05000001632
    • MFCD00010550
    • FURAZOLIDONE [USP-RS]
    • EN300-122609
    • 2-Oxazolidinone, 3-(((5-nitro-2-furanyl)methylene)amino)-
    • A835757
    • 3-{[(5-nitro-2-furyl)methylene]amino}-1,3-oxazolidin-2-one
    • AB00443658
    • Furazolidone (USP/INN)
    • 3-{[(5-NITRO-2-FURYL)METHYLENE]AMINO}-1,3-OXAZOLAN-2-ONE
    • 3-{[(E)-(5-nitrofuran-2-yl)methylidene]amino}-1,3-oxazolidin-2-one
    • FURAZOLIDONE [MI]
    • Tox21_111502_1
    • CS-4897
    • Furazolidona [INN-Spanish]
    • InChI=1/C8H7N3O5/c12-8-10(3-4-15-8)9-5-6-1-2-7(16-6)11(13)14/h1-2,5H,3-4H2/b9-5
    • s4528
    • Tox21_111502
    • 1217222-76-8
    • 3-(5-nitrofurfurylideneamino)oxazolidin-2-one
    • BRD-K11756522-001-09-9
    • 1ST4207
    • 3-(((5-nitrofuran-2-yl)methylidene)amino)-1,3-oxazolidin-2-one
    • 3(5'Nitrofurfuralamino)2oxazolidone
    • Furox Aerosol Powder, Topazone Aerosol Powder
    • FURAZOLIDONE (USP MONOGRAPH)
    • N(5Nitro2furfurylidene)3aminooxazolidine2one
    • 2Furanmethanimine, 5nitroN(2oxo3oxazolidinyl)
    • 3((5Nitrofurfurylidene)amino)2oxazolidone
    • Dependal-M
    • FURAZOLIDONE (MART.)
    • FURAZOLIDONE (USP-RS)
    • 3((5Nitrofurylidene)amino)2oxazolidone
    • 2Oxazolidinone, 3(((5nitro2furanyl)methylene)amino)
    • 3(((5Nitro2furanyl)methylene)amino)2oxazolidinone
    • 2-Oxazolidinone-3-(((5-nitro-2-furanyl)methylene)amino)-
    • N(5Nitro2furfurylidene)3amino2oxazolidone
    • HY-B1336R
    • 3((5Nitrofurfurylidene)amino)2oxazolidinone
    • 2-Oxazolidinone, 3-((5-nitrofurfuylidine)amino)-
    • FURAZOLIDONE (USP IMPURITY)
    • FURAZOLIDONE (IARC)
    • NF180
    • 200-653-3
    • 3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one
    • 3-(((5-nitro-2-furyl)methylene)amino)-1,3-oxazolidin-2-one
    • 2Oxazolidinone, 3((5nitrofurfurylidine)amino)
    • 5NitroN(2oxo3oxazolidinyl)2furanmethanimine
    • 3-((5-nitrofuran-2-yl)methylideneamino)-1,3-oxazolidin-2-one
    • MSK4207
    • 3-((5-Nitrofurylidene)amino)-oxazolidone
    • G01AX06
    • Furazolidone (Standard)
    • MDL: MFCD00010550
    • Inchi: 1S/C8H7N3O5/c12-8-10(3-4-15-8)9-5-6-1-2-7(16-6)11(13)14/h1-2,5H,3-4H2/b9-5+
    • InChI Key: PLHJDBGFXBMTGZ-WEVVVXLNSA-N
    • SMILES: O1C(N(CC1)/N=C/C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

  • Exact Mass: 225.03900
  • Monoisotopic Mass: 225.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 101

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.5406 (rough estimate)
  • Melting Point: 257°C(dec.)(lit.)
  • Boiling Point: 353.4°C at 760 mmHg
  • Flash Point: 2 °C
  • Refractive Index: 1.7180 (estimate)
  • Solubility: formic acid: soluble50mg/mL
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 100.86000
  • LogP: 1.43500
  • Solubility: Insoluble in water, ethanol, slightly soluble in chloroform, 40mg in 1L of water, slightly soluble in Dimethylformamide
  • Merck: 4300
  • Sensitiveness: Light Sensitive
  • λmax: 365(DMSO)(lit.)

Furazolidone Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H361
  • Warning Statement: P281
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 62
  • Safety Instruction: S36
  • RTECS:RQ3675000
  • Hazardous Material Identification: Xn
  • Safety Term:S36
  • TSCA:Yes
  • HazardClass:6.1
  • PackingGroup:
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R62

Furazolidone Customs Data

  • HS CODE:2934992000
  • Customs Data:

    China Customs Code:

    2934992000

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Furazolidone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67-45-8)Furazolidone
Order Number:sfd19139
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67-45-8)呋喃唑酮
Order Number:LE2473157;LE6255;LE12313
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:67-45-8)Furazolidone
Order Number:A1204652
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:53
Price ($):230.0/367.0
Email:sales@amadischem.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:67-45-8)Furazolidone
Order Number:LE254
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com

Furazolidone Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Furazolidone

Furazolidone (CAS No. 67-45-8): A Comprehensive Overview of Its Properties, Applications, and Modern Relevance

Furazolidone (CAS No. 67-45-8) is a synthetic nitrofuran derivative with broad-spectrum antimicrobial activity. This compound has been widely studied for its efficacy against bacterial and protozoal infections, making it a subject of interest in both human and veterinary medicine. The chemical name of Furazolidone is 3-(5-Nitrofurfurylideneamino)-2-oxazolidinone, and it is classified as an antibiotic and antiprotozoal agent. Its unique mechanism of action involves the inhibition of bacterial enzymes, disrupting DNA synthesis and cellular metabolism.

In recent years, the rise of antibiotic resistance has brought renewed attention to Furazolidone as a potential alternative for treating resistant infections. Searches for "Furazolidone uses" and "Furazolidone side effects" have surged, reflecting public interest in its therapeutic potential and safety profile. Researchers are also exploring its role in combating gastrointestinal infections, particularly in regions where parasitic diseases remain prevalent. The compound's ability to target pathogens like Giardia lamblia and Salmonella has made it a valuable tool in clinical settings.

The pharmacokinetics of Furazolidone reveal its rapid absorption and distribution in the body, with metabolism primarily occurring in the liver. Despite its benefits, concerns about adverse effects, such as nausea and hypersensitivity reactions, have prompted discussions on optimal dosing strategies. Online queries like "Furazolidone dosage" and "Furazolidone interactions" highlight the need for clear guidelines to ensure safe usage. Additionally, its mechanism of action is frequently searched, underscoring the demand for accessible scientific explanations.

Beyond human medicine, Furazolidone has applications in veterinary medicine, particularly in livestock and aquaculture. Its use in animal feed to prevent bacterial infections has been documented, though regulatory scrutiny has increased due to concerns about residual effects in food products. Searches for "Furazolidone in aquaculture" and "Furazolidone withdrawal period" reflect these ongoing debates. As global food safety standards evolve, the role of Furazolidone in agriculture continues to be reassessed.

Environmental persistence is another hot topic linked to Furazolidone. Studies on its degradation pathways and ecotoxicology have gained traction, with researchers investigating its impact on soil and water systems. Queries such as "Furazolidone environmental effects" indicate growing awareness of pharmaceutical pollutants. Innovations in biodegradation and wastewater treatment technologies are being explored to mitigate potential risks.

In summary, Furazolidone (CAS No. 67-45-8) remains a compound of significant scientific and practical interest. Its dual role in human and animal health, coupled with emerging environmental concerns, ensures its relevance in contemporary research. By addressing common search queries and integrating current trends, this overview aims to provide a balanced perspective on its applications and challenges.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:67-45-8)Furazolidone
sfd19139
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:67-45-8)呋喃唑酮
LE2473157;LE6255;LE12313
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email